Cas no 16537-11-4 (Benzenebutanoic acid, 1,1-dimethylethyl ester)

• Product Name: Benzenebutanoic acid, 1,1-dimethylethyl ester
• CAS No: 16537-11-4
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 1344152
• PubChem ID: 12820332
• Update Time: 2025-04-20

Benzenebutanoic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 1,1-dimethylethyl ester
• tert-butyl 4-phenylbutanoate
• SCHEMBL10578604
• AKOS013211436
• CYAXNHDYLZZGGS-UHFFFAOYSA-N
• 16537-11-4
• DA-20368

• Inchi： 1S/C14H20O2/c1-14(2,3)16-13(15)11-7-10-12-8-5-4-6-9-12/h4-6,8-9H,7,10-11H2,1-3H3
• InChI Key： CYAXNHDYLZZGGS-UHFFFAOYSA-N
• SMILES： O(C(CCCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3